rac-(1R,3R)-3-(dimethylamino)cyclopentan-1-ol, trans
Overview
Description
Rac-(1R,3R)-3-(Dimethylamino)cyclopentan-1-ol, trans (RDCPC) is a chiral molecule with a variety of applications in the fields of organic synthesis and medicinal chemistry. RDCPC is an important intermediate in the synthesis of various compounds, such as pharmaceuticals, agrochemicals, and dyes. It is also used in the production of optically active compounds, which are essential for the development of new drugs and other chemicals. In addition, RDCPC is used in the preparation of catalysts and in the synthesis of polymers.
Mechanism of Action
The mechanism of action of rac-(1R,3R)-3-(dimethylamino)cyclopentan-1-ol, trans is not yet fully understood. However, it is believed to involve the formation of a complex between the chiral molecule and a Lewis acid, such as aluminum chloride or boron trifluoride. This complex then undergoes a rearrangement reaction to form the 1R,3R isomer of the product.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-(1R,3R)-3-(dimethylamino)cyclopentan-1-ol, trans are not yet fully understood. However, it is believed to have a variety of effects on the body, including the regulation of enzymes and other proteins, the modulation of gene expression, and the regulation of metabolic pathways. In addition, rac-(1R,3R)-3-(dimethylamino)cyclopentan-1-ol, trans has been shown to have anti-inflammatory and anti-cancer effects in animal models.
Advantages and Limitations for Lab Experiments
Rac-(1R,3R)-3-(dimethylamino)cyclopentan-1-ol, trans has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and can be used to produce a variety of optically active compounds. In addition, it is a relatively inexpensive reagent and can be used to synthesize a variety of compounds. However, rac-(1R,3R)-3-(dimethylamino)cyclopentan-1-ol, trans is not suitable for use in high-temperature or high-pressure reactions, and it can be difficult to separate the 1R,3R isomer from the mixture of diastereomers.
Future Directions
There are a number of potential future directions for research involving rac-(1R,3R)-3-(dimethylamino)cyclopentan-1-ol, trans. These include further investigation into its mechanism of action, the development of new synthetic methods for its production, and the exploration of its potential applications in the fields of medicinal chemistry and chemical synthesis. In addition, further research could be conducted into its biochemical and physiological effects, as well as its potential toxicity. Finally, further research could be conducted into the development of new optically active compounds using rac-(1R,3R)-3-(dimethylamino)cyclopentan-1-ol, trans as a starting material.
Synthesis Methods
Rac-(1R,3R)-3-(dimethylamino)cyclopentan-1-ol, trans is synthesized by a number of methods, including the reaction of dimethylaminocyclopentan-1-ol with an aldehyde or ketone. This reaction is catalyzed by a Lewis acid, such as aluminum chloride or boron trifluoride, and yields a mixture of the 1R,3R and 1S,3S diastereomers of the product. The 1R,3R isomer is then separated from the mixture by chromatography or crystallization.
Scientific Research Applications
Rac-(1R,3R)-3-(dimethylamino)cyclopentan-1-ol, trans is used in a variety of scientific research applications, including the synthesis of chiral compounds, the preparation of catalysts, and the development of new drugs. It is also used in the synthesis of polymers, which are essential for the production of new materials. In addition, rac-(1R,3R)-3-(dimethylamino)cyclopentan-1-ol, trans is used in the production of optically active compounds, which are important for the development of new drugs and other chemicals.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,3R)-3-(dimethylamino)cyclopentan-1-ol, trans involves the reduction of a ketone intermediate followed by a reductive amination reaction.", "Starting Materials": [ "Cyclopentanone", "Dimethylamine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethanol" ], "Reaction": [ "Step 1: Cyclopentanone is reacted with sodium borohydride in methanol to yield the corresponding alcohol intermediate.", "Step 2: The alcohol intermediate is then reacted with hydrochloric acid and sodium hydroxide to form the corresponding hydrochloride salt.", "Step 3: The hydrochloride salt is then reacted with dimethylamine in ethanol to form the desired amine product, rac-(1R,3R)-3-(dimethylamino)cyclopentan-1-ol, trans." ] } | |
CAS RN |
2247102-22-1 |
Product Name |
rac-(1R,3R)-3-(dimethylamino)cyclopentan-1-ol, trans |
Molecular Formula |
C7H15NO |
Molecular Weight |
129.2 |
Purity |
95 |
Origin of Product |
United States |
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